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Compound of Interest

Compound Name: 3-lodobenzonitrile

Cat. No.: B1295488

For Immediate Release

This technical guide provides an in-depth overview of 3-lodobenzonitrile (CAS No. 69113-59-
3), a key building block in organic synthesis and drug discovery.[1][2] This document is
intended for researchers, scientists, and drug development professionals, offering a centralized
resource on its chemical properties, synthesis, purification, and applications.

Core Properties and Safety Information

3-lodobenzonitrile is a halogenated aromatic nitrile that presents as a white to light yellow or
dark green powder or crystalline solid.[3] Its unique molecular structure, featuring an iodine
atom and a nitrile group on a benzene ring, makes it a valuable intermediate in a variety of
chemical transformations.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 3-lodobenzonitrile is presented in Table
1.
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Property Value Reference(s)
CAS Number 69113-59-3 [1][2114]
Molecular Formula C7HaIN [1][4]
Molecular Weight 229.02 g/mol [1114]

Melting Point 40-43 °C (lit.) [4]

Boiling Point 260.1 £ 23.0 °C (Predicted)

Density 1.91 + 0.1 g/cm? (Predicted)

Flash Point >230 °F (>110 °C) [4]

White to light yellow to dark
Appearance [3]
green powder/crystal

BGARPMGQRREXLN-
InChl Key [4]
UHFFFAOYSA-N

SMILES Iclccee(cl)C#HN [4]

Safety and Handling

3-lodobenzonitrile is classified as harmful if swallowed, in contact with skin, or if inhaled, and
causes skin and serious eye irritation.[5][6] It may also cause respiratory irritation.[5][6]
Prolonged or repeated exposure if swallowed can cause damage to the thyroid.[6] It is very
toxic to aquatic life.[6]

Hazard Statements: H301+H311+H331 (Toxic if swallowed, in contact with skin or if inhaled),
H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause
respiratory irritation), H372 (Causes damage to organs through prolonged or repeated
exposure), H400 (Very toxic to aquatic life).[3][6]

Precautionary Statements: P260 (Do not breathe dust), P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray), P271 (Use only outdoors or in a well-ventilated area), P280
(Wear protective gloves/protective clothing/eye protection/face protection), P301+P310+P330
(IF SWALLOWED: Immediately call a POISON CENTER or doctor. Rinse mouth),
P302+P352+P312 (IF ON SKIN: Wash with plenty of water and soap. Call a POISON CENTER

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/pdf/Applications_of_Benzonitrile_Derivatives_in_Drug_Development_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/The_Diverse_Biological_Activities_of_Benzonitrile_Derivatives_A_Technical_Guide_for_Drug_Discovery_Professionals.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2988972/
https://www.benchchem.com/pdf/Applications_of_Benzonitrile_Derivatives_in_Drug_Development_Application_Notes_and_Protocols.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2988972/
https://www.benchchem.com/pdf/Applications_of_Benzonitrile_Derivatives_in_Drug_Development_Application_Notes_and_Protocols.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2988972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2988972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2988972/
https://en.wikipedia.org/wiki/Heck_reaction
https://pmc.ncbi.nlm.nih.gov/articles/PMC2988972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2988972/
https://www.benchchem.com/product/b1295488?utm_src=pdf-body
https://byjus.com/chemistry/heck-reaction/
https://en.wikipedia.org/wiki/Suzuki_reaction
https://byjus.com/chemistry/heck-reaction/
https://en.wikipedia.org/wiki/Suzuki_reaction
https://en.wikipedia.org/wiki/Suzuki_reaction
https://en.wikipedia.org/wiki/Suzuki_reaction
https://en.wikipedia.org/wiki/Heck_reaction
https://en.wikipedia.org/wiki/Suzuki_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

or doctor if you feel unwell), P304+P340+P311 (IF INHALED: Remove person to fresh air and
keep comfortable for breathing. Call a POISON CENTER or doctor), P403+P233 (Store in a
well-ventilated place. Keep container tightly closed).[3][5][6]

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust
mask (type N95 or equivalent), should be worn when handling this compound.[4] It should be
stored in a dry, cool, and well-ventilated place, with the container kept tightly closed and
protected from direct sunlight.[5]

Experimental Protocols
Synthesis of 3-lodobenzonitrile via Diazotization

A common method for the synthesis of 3-lodobenzonitrile is the diazotization of 3-
aminobenzonitrile followed by an iodination reaction.[2]

Materials:

3-aminobenzonitrile

e tert-butyl nitrite

 lodine

e Anhydrous acetonitrile

e Saturated sodium thiosulfate solution
o Ethyl acetate (EtOAC)

e Magnesium sulfate (MgSOa)
Procedure:

 In areaction vessel, dissolve 3-aminobenzonitrile (1.5 mmol) in anhydrous acetonitrile (10
mL).

» |n a separate flask, prepare a solution of tert-butyl nitrite (63.5 mmol) and iodine (1.5 mmol)
in anhydrous acetonitrile (10 mL).
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At room temperature, add the tert-butyl nitrite and iodine solution to the 3-aminobenzonitrile
solution.

Heat the reaction mixture at 60°C for 25 minutes.

After cooling, add saturated sodium thiosulfate solution (20 mL) to quench the reaction.
Concentrate the mixture under reduced pressure to remove most of the acetonitrile.
Extract the aqueous phase with ethyl acetate (4 x 10 mL).

Combine the organic extracts and dry over magnesium sulfate.

Filter and concentrate the solution under reduced pressure to obtain the crude solid product.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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